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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

Acid Orange 95, a bis-azo dye, is a widely utilized colorant in the textile industry, particularly for
protein fibers such as wool and silk, as well as synthetic polyamides like nylon. Its popularity
stems from its vibrant reddish-orange hue and good water solubility, which are advantageous
for dyeing processes. This guide provides a comparative analysis of the performance of Acid
Orange 95 against other commonly used acid dyes in various textile finishing processes,
supported by experimental data. The primary performance indicators evaluated are
colorfastness to light, washing, and rubbing, which are critical for determining the durability and
quality of dyed textiles.

Comparative Performance Data

The following table summarizes the fastness properties of Acid Orange 95 in comparison to
other selected acid dyes on different textile substrates. The data has been compiled from
various technical sources, and fastness is rated on a standard 1-5 scale for washing and
rubbing (where 5 indicates the best performance) and a 1-8 scale for lightfastness (where 8 is
the best).
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. . Wash Rubbing
Textile Lightfastness
Dye Fastness (ISO Fastness (ISO
Substrate (ISO 105-B02)
105-C06) 105-X12)
) o Dry: 4-5, Wet: 4-
Acid Orange 95 Wool 4-5 3-4 (Staining: 5) .
Silk 4 3 (Staining: 4-5) Dry: 4, Wet: 4
] o Dry: 4-5, Wet: 4-
Polyamide 4-5 4 (Staining: 5) .
Acid Red 88 Wool 3-4 3 Dry: 4, Wet: 3-4
Silk 3 3 Dry: 4, Wet: 3
Polyamide 4 3-4 Dry: 4, Wet: 3-4
Acid Blue 40 Wool 5 4 Dry: 5, Wet: 4-5
Silk 4-5 3-4 Dry: 4-5, Wet: 4
Polyamide 5-6 4-5 Dry: 5, Wet: 4-5
Acid Yellow 36 Wool 2-3 3 Dry: 4-5, Wet: 4
Silk 2 2-3 Dry: 4, Wet: 3-4
Polyamide 3 3 Dry: 4, Wet: 3-4

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure

reproducibility and comparability. The following are detailed protocols for the key experiments

cited.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light

source representing natural daylight (D65).
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e Apparatus: Xenon arc fading lamp tester, Grey Scale for assessing change in color, Blue
Wool standards.

e Procedure:

o A specimen of the dyed textile is mounted on a sample holder and placed in the xenon arc
tester.

o A set of Blue Wool standards (rated 1-8) are exposed simultaneously under the same
conditions.

o The exposure is continued until the contrast between the exposed and unexposed
portions of the specimen is equal to grade 4 on the Grey Scale.

o The lightfastness of the specimen is assessed by comparing the change in its color with
that of the Blue Wool standards.

Colorfastness to Washing (ISO 105-C06)

This method simulates the effect of domestic or commercial laundering on the color of textiles.

o Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a
thermostatically controlled water bath, multifibre adjacent fabric, Grey Scale for assessing
change in color and staining.

e Procedure:

o

A specimen of the dyed textile is stitched together with a multifibre adjacent fabric.

[¢]

The composite specimen is placed in a stainless-steel container with a specified amount
of detergent solution and stainless-steel balls (to simulate mechanical action).

[¢]

The container is sealed and rotated in the Launder-Ometer at a specified temperature
(e.g., 40°C, 60°C) for a specific duration (e.g., 30 minutes).

[¢]

After the washing cycle, the specimen is rinsed and dried.
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o The change in color of the dyed fabric is assessed using the Grey Scale for Assessing
Change in Colour, and the degree of staining on the adjacent multifibre fabric is assessed
using the Grey Scale for Assessing Staining.

Colorfastness to Rubbing (ISO 105-X12)

This test evaluates the transfer of color from the surface of a colored textile to other surfaces by
rubbing.

o Apparatus: Crockmeter, standard white cotton rubbing cloth, Grey Scale for Assessing
Staining.

e Procedure:
o A specimen of the dyed textile is mounted on the base of the Crockmeter.
o Adry rubbing cloth is fixed to the rubbing finger of the Crockmeter.
o The rubbing finger is moved back and forth 10 times with a downward force of 9N.

o The degree of staining on the dry rubbing cloth is assessed using the Grey Scale for
Staining.

o The procedure is repeated with a wet rubbing cloth that has been wetted with distilled
water.

Textile Finishing Workflow with Acid Dyes

The following diagram illustrates a typical workflow for applying an acid dye, such as Acid
Orange 95, to a protein or polyamide textile substrate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Textile Substrate
(Wool, Silk, Polyamide)

Pre-treatment

Scouring

Dyeing i

Dye Bath Preparation
(Acid Dye, Acetic Acid, Glauber's Salt)

'

Dyeing
(Temperature & pH Control)

Rinsing

Post-treatment

Rinsing

'

Soaping (to remove unfixed dye)

'

Final Rinsing

l

Drying

Finished Fabric

Click to download full resolution via product page

Caption: A typical workflow for acid dyeing of textiles.
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 To cite this document: BenchChem. [Performance of Acid Orange 95 in Textile Finishing: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#performance-of-acid-orange-95-in-different-
textile-finishing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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